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Compound of Interest

Compound Name: 4-Bromo-1,1"-biphenyl-d9

Cat. No.: B15562067

An In-Depth Technical Guide on the Physicochemical Characteristics of 4-Bromo-1,1'-
biphenyl-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-1,1'-biphenyl-d9 is the deuterated form of 4-bromo-1,1'-biphenyl. It is a stable, non-
radioactive isotopically labeled compound widely utilized as an internal standard in quantitative
analysis. Its near-identical physicochemical properties to the non-labeled analyte, coupled with
its distinct mass, make it an invaluable tool for methods such as gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) to correct for
analytical variability. This guide provides a comprehensive overview of the core
physicochemical characteristics of 4-Bromo-1,1'-biphenyl-d9, including its physical and
chemical properties, along with generalized experimental protocols for their determination and
synthesis.

Physicochemical Properties

The physicochemical properties of 4-Bromo-1,1'-biphenyl-d9 are very similar to its non-
deuterated counterpart. While specific experimental data for the deuterated compound is not
readily available, the properties of 4-bromo-1,1'-biphenyl serve as a close approximation.

Quantitative Data Summary
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Property Value Source
Chemical Formula C12D9Br [1]
Molecular Weight 242.16 g/mol [1]
CAS Number 142475-00-1 [1]
Appearance White to off-white solid [1]
Melting Point (approx.) 82-86 °C [2]
Boiling Point (approx.) 310 °C [2]
Solubility in Water Insoluble [3]

Experimental Protocols

The following sections detail generalized methodologies for the determination of key
physicochemical properties and a plausible synthetic route for 4-Bromo-1,1'-biphenyl-d9.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid 4-Bromo-1,1'-biphenyl-d9
transitions to a liquid.

Methodology:
e Sample Preparation: A small, dry sample of 4-Bromo-1,1'-biphenyl-d9 is finely powdered.

o Capillary Loading: The open end of a capillary tube is pressed into the powder, and the tube
is inverted and tapped to pack the solid into the sealed end to a height of 2-3 mm.

o Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus.
e Heating: The sample is heated at a steady rate.

o Observation: The temperature at which the first liquid droplet appears and the temperature at
which the entire sample becomes liquid are recorded as the melting point range.
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Boiling Point Determination (Micro Method)

Objective: To determine the temperature at which the vapor pressure of liquid 4-Bromo-1,1'-
biphenyl-d9 equals the atmospheric pressure.

Methodology:
o Sample Preparation: A small amount of the substance is placed in a small test tube.

o Capillary Inversion: A sealed-end capillary tube is inverted and placed inside the test tube
containing the sample.

e Heating: The test tube is heated in a controlled manner, for instance, in a Thiele tube filled
with a high-boiling point oll.

o Observation: As the liquid heats, a stream of bubbles will emerge from the inverted capillary.
The heat is then removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Solubility Determination in Water

Objective: To qualitatively assess the solubility of 4-Bromo-1,1'-biphenyl-d9 in water.
Methodology:

e Sample Addition: A small, measured amount of solid 4-Bromo-1,1'-biphenyl-d9 (e.g., 10
mg) is added to a test tube containing a known volume of deionized water (e.g., 1 mL).

e Mixing: The mixture is agitated vigorously for a set period.

o Observation: The mixture is allowed to stand, and a visual inspection is made to determine if
the solid has dissolved. The absence of visible solid particles indicates solubility, while their
presence indicates insolubility.

Synthesis Workflow

The synthesis of 4-Bromo-1,1'-biphenyl-d9 can be conceptualized as a deuteration of 4-
bromobiphenyl. A general workflow for such a process is outlined below.
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Generalized Synthesis Workflow for 4-Bromo-1,1'-biphenyl-d9

Starting Material

4-Bromobiphenyl

. Add to reactor

Deuteration Reaction

Reaction with Deuterating Agent
(e.g., D20, Deuterated Acid)

. After reaction completion

Work-up and Purification

Reaction Quenching

;

Extraction with Organic Solvent

;

Drying of Organic Layer

;

Purification
(e.g., Recrystallization, Chromatography)

. Isolate pure product

Final Rroduct

4-Bromo-1,1'-biphenyl-d9
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Application Logic of 4-Bromo-1,1'-biphenyl-d9

4-Bromobiphenyl (Analyte) 4-Bromo-1,1'-biphenyl-d9 (Internal Standard)

Spiked into sample

Sample Preparation
(e.g., Extraction)

l

Analytical Technique
(e.g., GC-MS, LC-MS)

Ratio of Analyte to Standard

Accurate Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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physicochemical-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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